2,3-Diphenyl-3-oxopropanal

• Molecular Formula: C15H12O2
• Molecular Weight: 224.25 g/mol
• IUPAC Name: 3-oxo-2,3-diphenylpropanal
• InChI: InChI=1S/C15H12O2/c16-11-14(12-7-3-1-4-8-12)15(17)13-9-5-2-6-10-13/h1-11,14H
• InChI Key: AWKVVRUTLJCPPO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(C=O)C(=O)C2=CC=CC=C2

Description

Its molecular formula is C₁₅H₁₂O₂, with a molecular weight of 224.26 g/mol. The compound’s structure combines aromatic and carbonyl functionalities, making it a versatile intermediate in organic synthesis, particularly in pharmaceutical and materials science applications. The aldehyde group enhances reactivity toward nucleophiles, enabling use in condensation and cyclization reactions, while the phenyl substituents contribute to steric and electronic modulation.

Comparison with Similar Compounds

Ethyl 3-(3,5-Difluorophenyl)-3-oxopropanoate

• Structure : Features a 3,5-difluorophenyl group and an ethyl ester (C₁₁H₁₀F₂O₃; MW 240.19 g/mol) .
• Reactivity : Fluorine substituents enhance electron-withdrawing effects, increasing stability and directing electrophilic substitution reactions.
• Applications : Used as a key intermediate in synthesizing fluorinated drug candidates due to improved metabolic stability .

Ethyl 3-(3-Nitrophenyl)-3-oxopropanoate

• Structure: Contains a 3-nitrophenyl group and ethyl ester (C₁₁H₁₁NO₅; MW 253.21 g/mol) .
• Reactivity : The nitro group strongly withdraws electrons, activating the ketone for nucleophilic attacks and facilitating reactions like Michael additions.
• Applications : Primarily employed in laboratory settings for synthesizing nitro-aromatic derivatives .

Ethyl 3-(3,5-Difluorophenyl)-2,2-dimethyl-3-oxopropanoate

• Structure : Differs by incorporating dimethyl groups at position 2 (C₁₃H₁₄F₂O₃; MW 256.25 g/mol) .
• Reactivity : Steric hindrance from dimethyl groups reduces reaction rates at the β-keto position, favoring selective modifications.

Comparative Analysis Table

Compound Name	Substituents	Molecular Formula	Molecular Weight (g/mol)	Functional Groups	Key Applications
2,3-Diphenyl-3-oxopropanal	2- and 3-phenyl	C₁₅H₁₂O₂	224.26	Aldehyde, Ketone	Organic synthesis, pharmaceuticals (inferred)
Ethyl 3-(3,5-difluorophenyl)-3-oxopropanoate	3,5-difluorophenyl, ethyl ester	C₁₁H₁₀F₂O₃	240.19	Ester, Ketone	Fluorinated drug intermediates
Ethyl 3-(3-nitrophenyl)-3-oxopropanoate	3-nitrophenyl, ethyl ester	C₁₁H₁₁NO₅	253.21	Ester, Ketone, Nitro	Lab-scale nitro-aromatic synthesis
Ethyl 3-(3,5-difluorophenyl)-2,2-dimethyl-3-oxopropanoate	3,5-difluorophenyl, 2,2-dimethyl	C₁₃H₁₄F₂O₃	256.25	Ester, Ketone	Selective synthetic modifications

Research Findings and Functional Group Impact

Aldehyde vs. Ester Reactivity

The aldehyde group in 2,3-Diphenyl-3-oxopropanal confers higher electrophilicity compared to ester-containing analogs, enabling rapid nucleophilic additions (e.g., Grignard reactions) without requiring hydrolysis steps. In contrast, esters (e.g., Ethyl 3-(3,5-difluorophenyl)-3-oxopropanoate) necessitate saponification for further functionalization, adding synthetic complexity .

Substituent Effects

• Fluorine : Enhances lipophilicity and metabolic stability in drug candidates .
• Nitro : Facilitates redox reactions and serves as a directing group in aromatic substitutions .

Stability and Handling

Ester derivatives (e.g., Ethyl 3-(3-nitrophenyl)-3-oxopropanoate) exhibit greater hydrolytic stability than aldehydes, making them preferable for long-term storage . However, aldehydes like 2,3-Diphenyl-3-oxopropanal may require inert conditions to prevent oxidation.